Cas no 384835-52-3 (1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt)

• Product Name: 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt
• CAS No: 384835-52-3
• MF: C₅₃H₉₈N₄NaO₁₁PS
• MW: 1053.39396715164
• CID: 4457348
• PubChem ID: 46907856
• Update Time: 2025-06-09

1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt Chemical and Physical Properties

Names and Identifiers

• sodium,2-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate
• 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl) (sodium salt)
• 16:0 BIOTINYL CAP PE
• 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl) (sodium salt) (POPG)
• 1,2-Dipalmitoyl-sn-glycero-3-PE-N-(cap biotin) (sodium salt)
• 1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl)(sodium salt)
• Biotin-Cap-DPPE Na salt
• DPPE-cap-Biotinyl
• Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl 2-{[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]amino}ethyl phosphate
• 384835-52-3
• PD088486
• BP-28341
• sodium;2-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate
• 16:0 Biotinyl Cap PE, 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl) (sodium salt), powder
• EX-A5416
• DTXSID00677175
• 1,2-Dipalmitoyl-sn-glycero-3-PE-N-(cap biotin) (sodium)
• HY-145502
• 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt

• Inchi： 1S/C53H99N4O11PS.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-37-50(60)65-42-45(68-51(61)38-30-26-24-22-20-18-16-14-12-10-8-6-4-2)43-67-69(63,64)66-41-40-55-49(59)35-28-27-33-39-54-48(58)36-32-31-34-47-52-46(44-70-47)56-53(62)57-52;/h45-47,52H,3-44H2,1-2H3,(H,54,58)(H,55,59)(H,63,64)(H2,56,57,62);/q;+1/p-1/t45-,46+,47+,52+;/m1./s1
• InChI Key： HLOYGXYDOICSBP-OHXMQTJZSA-M
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCCC(NCCOP(=O)([O-])OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)=O)=O)NC(N2)=O.[Na+]

Computed Properties

• Exact Mass: 1052.65881241g/mol
• Monoisotopic Mass: 1052.65881241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 71
• Rotatable Bond Count: 52
• Complexity: 1440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236Ų

Experimental Properties

• Melting Point: 149 - 151°C
• Solubility: DMSO (Slightly, Heated), Ethyl Acetate (Very Slightly)

1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt

Introduction to 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt (CAS No. 384835-52-3)

1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt (CAS No. 384835-52-3) is a specialized lipid derivative that has gained significant attention in the fields of biochemistry and pharmaceutical research. This compound is a modified form of phosphatidylethanolamine (PE), a key component of cell membranes, with the addition of a biotin moiety and a sodium salt group. The unique structure and properties of this compound make it an invaluable tool in various applications, including drug delivery systems, biomolecular labeling, and cellular imaging.

The biotin moiety in 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt is particularly noteworthy due to its high affinity for streptavidin and avidin. This strong binding interaction has been exploited in numerous biochemical assays and molecular biology techniques. For instance, the biotin-streptavidin system is widely used in enzyme-linked immunosorbent assays (ELISAs), pull-down assays, and affinity chromatography. The presence of the biotin group in this lipid derivative allows for the precise labeling and detection of specific biomolecules, enhancing the sensitivity and specificity of these techniques.

In the context of drug delivery, 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt can be incorporated into liposomes or other lipid-based nanoparticles. These nanoparticles can be designed to target specific cells or tissues by conjugating them with targeting ligands such as antibodies or peptides. The biotin moiety can also be used to enhance the stability and circulation time of these nanoparticles in vivo, making them more effective for therapeutic applications. Recent studies have shown that biotinylated liposomes can significantly improve the delivery of drugs to tumor sites, reducing systemic toxicity and enhancing treatment efficacy.

The phosphatidylethanolamine (PE) backbone of 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt plays a crucial role in its biological function. PE is a major component of cell membranes and is involved in various cellular processes such as membrane fusion, vesicle formation, and signal transduction. The modification with biotin and sodium salt groups does not significantly alter the overall structure or function of PE but adds unique functionalities that can be harnessed for specific applications.

In cellular imaging, this compound has been used to label cell membranes for visualization using fluorescence microscopy or other imaging techniques. The biotin moiety can be conjugated with fluorescent dyes or quantum dots, allowing for high-resolution imaging of cellular structures. This has been particularly useful in studying membrane dynamics, vesicle trafficking, and cell-cell interactions. Recent advancements in super-resolution microscopy have further expanded the potential applications of this compound in cellular imaging.

The sodium salt form of 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) enhances its solubility and stability in aqueous solutions, making it suitable for use in biological assays and formulations. This property is crucial for maintaining the integrity and functionality of the compound during storage and handling.

In summary, 1,2-Dipalmityl-sn-glycero-3-Phosphoethanolamine-N-(cap biotinyl) Sodium Salt (CAS No. 384835-52-3) is a versatile lipid derivative with a wide range of applications in biochemistry, pharmaceutical research, drug delivery, biomolecular labeling, and cellular imaging. Its unique combination of a biotin moiety, phosphatidylethanolamine backbone, and sodium salt form makes it an invaluable tool for researchers seeking to advance their understanding of cellular processes and develop innovative therapeutic strategies.